Cas no 7752-70-7 (Pyrimidine, 5-bromo-2,4-dimethoxy-6-methyl-)
7752-70-7 structure
Product Name:Pyrimidine, 5-bromo-2,4-dimethoxy-6-methyl-
CAS No:7752-70-7
MF:C7H9BrN2O2
MW:233.062560796738
CID:535914
PubChem ID:12357924
Update Time:2025-04-19
Pyrimidine, 5-bromo-2,4-dimethoxy-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine, 5-bromo-2,4-dimethoxy-6-methyl-
- 5-bromo-2,4-dimethoxy-6-methylpyrimidine
- 7752-70-7
- SCHEMBL13485920
- CHEMBL388835
- AB55000
- DTXSID30493860
-
- Inchi: 1S/C7H9BrN2O2/c1-4-5(8)6(11-2)10-7(9-4)12-3/h1-3H3
- InChI Key: HLPQXHRLQNOZAL-UHFFFAOYSA-N
- SMILES: BrC1=C(N=C(N=C1C)OC)OC
Computed Properties
- Exact Mass: 231.98477
- Monoisotopic Mass: 231.98474g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 44.2Ų
Experimental Properties
- PSA: 44.24
Pyrimidine, 5-bromo-2,4-dimethoxy-6-methyl- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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